(5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C17H11ClFNO2S
• Molecular Weight: 347.8 g/mol
• IUPAC Name: (5Z)-5-[(4-chlorophenyl)methylidene]-3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H11ClFNO2S/c18-13-5-1-11(2-6-13)9-15-16(21)20(17(22)23-15)10-12-3-7-14(19)8-4-12/h1-9H,10H2/b15-9-
• InChI Key: JQPQEKTZQFEFMD-DHDCSXOGSA-N
• Isomeric SMILES: C1=CC(=CC=C1CN2C(=O)/C(=C/C3=CC=C(C=C3)Cl)/SC2=O)F
• SMILES: C1=CC(=CC=C1CN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=O)F

Description

(5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a chemical compound that belongs to the family of thiazolidinediones. This compound has gained significant attention from researchers due to its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation.

Mechanism of Action

The mechanism of action of (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is not fully understood. However, studies have shown that this compound exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway.
Biochemical and Physiological Effects:
(5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to exhibit various biochemical and physiological effects, including:
1. Anticancer activity: (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione induces apoptosis and inhibits cell proliferation in cancer cells.
2. Anti-inflammatory activity: (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione inhibits the production of pro-inflammatory cytokines.
3. Improved insulin sensitivity: (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione improves insulin sensitivity and glucose uptake in diabetic animal models.

Advantages and Limitations for Lab Experiments

The advantages of using (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments include its potent therapeutic effects, its ability to modulate various signaling pathways, and its relatively low toxicity. However, the limitations of using this compound in lab experiments include its limited solubility in water and its relatively high cost.

Future Directions

There are several future directions for research on (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione, including:
1. Development of novel analogs with improved pharmacological properties.
2. Investigation of the potential therapeutic applications of (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in other diseases, such as neurodegenerative disorders and cardiovascular diseases.
3. Elucidation of the precise mechanism of action of (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione.
4. Investigation of the pharmacokinetics and pharmacodynamics of (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in animal models and humans.
5. Development of new drug delivery systems to enhance the bioavailability and efficacy of (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione.

Synthesis Methods

The synthesis of (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves the reaction of 4-chlorobenzaldehyde and 4-fluorobenzylamine with thiosemicarbazide in the presence of acetic acid. The resulting compound is then cyclized to form (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

(5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications in various diseases. Some of the key areas of research include:
1. Cancer: (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to exhibit significant anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells.
2. Diabetes: (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity and glucose uptake in diabetic animal models.
3. Inflammation: (5Z)-5-(4-chlorobenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.